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Thermal Data of Triallyl Monomers

The table below summarizes the key findings from a study on organic powders made from the precipitation
polymerization of triallyl monomers. The data for Triallyl Trimesate (TAM) and Triallyl Phosphate (TAP)
are from this single source [1]. For context, the properties of a common industrial cross-linker, Triallyl
Cyanurate (TAC), are also included from a supplier's specification sheet [2]. Please note that the data for

TAC and TAM/TAP are from different sources and were obtained under different conditions, so a direct

numerical comparison should be made with caution.

Modifier Chemical Key Thermal Property Experimental Context
Formula

Triallyl Information Exothermic activity around TAM-grafted-tetradecane

Trimesate missing 230°C (attributed to thermal powder, analyzed via

(TAM) decomposition) [1] Pyrolysis Combustion Flow

Calorimetry [1].

Triallyl Information Exothermic activity around TAP-grafted-tetradecane

Phosphate missing 230°C (attributed to thermal powder, analyzed via

(TAP) decomposition of the trialkyl Pyrolysis Combustion Flow

phosphate moiety) [1]

Calorimetry [1].

© 2026 Smolecule. All rights reserved. 1/5

Tech Support


https://www.smolecule.com/products/s1520261?utm_src=pdf-body
https://www.smolecule.com/products/s1520261?utm_src=pdf-interest
https://www.smolecule.com/products/s1520261?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10973-010-1275-x
https://elchemy.com/product/triallyl-cyanurate-541
https://link.springer.com/article/10.1007/s10973-010-1275-x
https://link.springer.com/article/10.1007/s10973-010-1275-x
https://link.springer.com/article/10.1007/s10973-010-1275-x
https://link.springer.com/article/10.1007/s10973-010-1275-x
https://www.smolecule.com/products/s1520261?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U | e Specifications & Pricing

e Chemical _
Modifier Key Thermal Property Experimental Context
Formula
Triallyl C12H15N303 High thermal stability (listed asa  Commercial cross-linking
Cyanurate [2] typical property) [2]. Melting point: agent; data from product
(TAC) 26-28°C [2]. specification sheet [2].

Experimental Protocol from Research

The thermal data for TAM and TAP was derived using the following methodological workflow as described

in the research article:
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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